2,5-dimethyl-4-nitroaniline hydrochloride
Overview
Description
2,5-dimethyl-4-nitroaniline hydrochloride is a useful research compound. Its molecular formula is C8H11ClN2O2 and its molecular weight is 202.6. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis of 2,5-dimethyl-4-nitroaniline hydrochloride can be achieved through a multi-step process involving the nitration of aniline, followed by methylation and subsequent conversion to the hydrochloride salt.", "Starting Materials": [ "Aniline", "Nitric acid", "Sulfuric acid", "Methanol", "Sodium hydroxide", "Hydrochloric acid" ], "Reaction": [ "Nitration of aniline using a mixture of nitric acid and sulfuric acid to yield 2,4-dinitroaniline", "Reduction of 2,4-dinitroaniline using sodium hydroxide and methanol to yield 2,4-diaminoaniline", "Methylation of 2,4-diaminoaniline using methyl iodide to yield 2,4-dimethyl-1,3-phenylenediamine", "Nitration of 2,4-dimethyl-1,3-phenylenediamine using a mixture of nitric acid and sulfuric acid to yield 2,5-dimethyl-4-nitroaniline", "Conversion of 2,5-dimethyl-4-nitroaniline to the hydrochloride salt using hydrochloric acid" ] } | |
CAS No. |
109508-48-7 |
Molecular Formula |
C8H11ClN2O2 |
Molecular Weight |
202.6 |
Purity |
95 |
Origin of Product |
United States |
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